6-Chloro-5-methoxy-2-methylnicotinic acid

• IUPAC Name: 6-chloro-5-methoxy-2-methylpyridine-3-carboxylic acid
• InChI: InChI=1S/C8H8ClNO3/c1-4-5(8(11)12)3-6(13-2)7(9)10-4/h3H,1-2H3,(H,11,12)
• InChI Key: JGDICFOYSAPTGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1C(=O)O)OC)Cl
• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol

Description

6-Chloro-5-methoxy-2-methylnicotinic acid is a substituted pyridine derivative with a chloro group at position 6, a methoxy group at position 5, and a methyl group at position 2. Its molecular formula is C₈H₈ClNO₃, with a molecular weight of 201.61 g/mol. The substituents on the pyridine ring influence its solubility, reactivity, and biological activity, making it a key candidate for comparative studies with related nicotinic acid derivatives.

Preparation Methods

The synthesis of 6-Chloro-5-methoxy-2-methylnicotinic acid typically involves multi-step organic reactions. One common synthetic route starts with the chlorination of 5-methoxy-2-methylnicotinic acid, followed by purification steps to isolate the desired product . Industrial production methods may involve optimized reaction conditions, such as controlled temperature and pressure, to maximize yield and purity. Specific details on the industrial synthesis are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

6-Chloro-5-methoxy-2-methylnicotinic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to remove the chlorine atom or modify other functional groups.

Substitution: The chlorine atom at the 6th position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like ammonia. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

6-Chloro-5-methoxy-2-methylnicotinic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reference standard in analytical chemistry.

Biology: Researchers study its interactions with biological molecules to understand its potential as a bioactive compound.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 6-Chloro-5-methoxy-2-methylnicotinic acid involves its interaction with specific molecular targets. It may inhibit certain enzymes or modulate signaling pathways, leading to its observed biological effects. For example, it could interact with receptors or enzymes involved in inflammatory processes, thereby exerting anti-inflammatory effects . Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Substituent Position and Functional Group Variations

The following table summarizes critical differences between 6-chloro-5-methoxy-2-methylnicotinic acid and structurally similar compounds:

Compound Name	Substituent Positions	Molecular Formula	Molecular Weight (g/mol)	Key Applications	References
6-Chloro-5-methoxy-2-methylnicotinic acid	Cl (6), OMe (5), Me (2)	C₈H₈ClNO₃	201.61	Pesticide intermediates, metabolites
5-Chloro-2-[(6-methyl-3-pyridinyl)oxy]nicotinic acid	Cl (5), O-pyridinyl (2), Me (6)	C₁₂H₁₀ClNO₃	251.67	Agrochemical synthesis
5-Chloro-6-methoxynicotinaldehyde	Cl (5), OMe (6), CHO (3)	C₇H₆ClNO₂	171.58	Aldehyde intermediates for drug design
5-Chloro-2-hydroxy-6-methylnicotinic acid	Cl (5), OH (2), Me (6)	C₇H₆ClNO₃	187.58	Pharmaceuticals, medical ingredients
2-Chloro-5-fluoro-6-methylnicotinic acid	Cl (2), F (5), Me (6)	C₇H₅ClFNO₂	189.57	Experimental APIs

Key Observations:

• Substituent Position Sensitivity : Shifting the chloro group from position 6 (target compound) to 5 (e.g., 5-chloro-6-methoxynicotinaldehyde) alters electronic properties and reactivity, favoring aldehyde formation .
• Functional Group Impact : Replacing the methoxy group with hydroxy (e.g., 5-chloro-2-hydroxy-6-methylnicotinic acid) reduces lipophilicity, enhancing solubility for pharmaceutical applications .
• Halogen Diversity : Introducing fluorine (e.g., 2-chloro-5-fluoro-6-methylnicotinic acid) increases metabolic stability compared to methoxy or hydroxy groups, critical for API development .

Solubility and Stability:

• The methoxy group in 6-chloro-5-methoxy-2-methylnicotinic acid enhances steric hindrance, reducing hydrolysis rates compared to its hydroxy analogs .
• Fluorinated derivatives (e.g., 2-chloro-5-fluoro-6-methylnicotinic acid) exhibit greater thermal stability, with decomposition temperatures exceeding 200°C .

Biological Activity

6-Chloro-5-methoxy-2-methylnicotinic acid is a chemical compound with significant potential in medicinal chemistry, particularly due to its interactions with nicotinic acetylcholine receptors (nAChRs). This article reviews its biological activities, mechanisms of action, and potential therapeutic applications based on diverse research findings.

• Molecular Formula : C_8H_8ClNO_2
• Molecular Weight : 201.61 g/mol

The compound features a chlorine atom at the 6-position, a methoxy group at the 5-position, and a methyl group at the 2-position of the nicotinic acid structure. These functional groups contribute to its biological reactivity and pharmacological potential.

Interaction with Nicotinic Receptors

Research indicates that 6-Chloro-5-methoxy-2-methylnicotinic acid exhibits binding affinity to various nAChRs, which are critical in neurotransmission and neuropharmacology. Preliminary studies suggest that it may modulate receptor activity, influencing neurotransmission and potentially offering therapeutic benefits for neurological disorders such as Alzheimer's disease and schizophrenia.

The exact mechanisms by which 6-Chloro-5-methoxy-2-methylnicotinic acid exerts its biological effects are still under investigation. However, it is hypothesized that:

• Receptor Modulation : It may act as an agonist or antagonist at nAChRs, leading to altered neuronal excitability and neurotransmitter release.
• Antiviral Mechanisms : Compounds with similar structures have been shown to interfere with viral entry or replication processes in host cells.

Comparative Analysis of Related Compounds

A comparative study of structurally similar compounds highlights the unique pharmacological profiles of various nicotinic acid derivatives:

Compound Name	CAS Number	Key Features
6-Chloro-5-methoxynicotinic acid	915107-39-0	Lacks methyl group at the 2-position
2-Chloro-5-methylnicotinic acid	66909-30-6	Different substitution pattern; lacks methoxy group
2-Chloroquinoline-3-carboxylic acid	73776-25-7	Contains a quinoline structure instead of pyridine
2-Chloro-5-(trifluoromethyl)nicotinic acid	505084-59-3	Trifluoromethyl group adds unique properties

This table illustrates how variations in chemical structure can influence biological activity and therapeutic potential.

Experimental Studies

In vitro studies have demonstrated that compounds with similar structures can significantly inhibit HIV replication in cell cultures. For example, one study reported an IC50 value of approximately 1 μM for a related compound against HIV . While specific data for 6-Chloro-5-methoxy-2-methylnicotinic acid is still emerging, these findings suggest a promising direction for future research.